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Compound of Interest

Compound Name:
Benzyltrimethylammonium

chloride

Cat. No.: B145910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental

considerations, and applications of Benzyltrimethylammonium chloride (BTMAC), a

quaternary ammonium compound with significant utility in both laboratory and industrial

settings.

Physicochemical Properties
Benzyltrimethylammonium chloride presents as a white to light yellow crystalline solid or a

colorless to pale yellow liquid, often in a 60% aqueous solution.[1][2][3] It is characterized by a

mild almond-like odor.[1][4] Key physicochemical data are summarized in the table below for

easy reference.
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Property Value Source

Molecular Formula C₁₀H₁₆ClN [1]

Molecular Weight 185.69 g/mol [1]

Melting Point 239-243 °C (decomposes) [2][4]

Boiling Point >105 °C; Stable up to 135 °C [2][4]

Density 1.07 g/cm³ at 20 °C [4]

Solubility in Water 800 g/L

Vapor Pressure <0.0001 hPa at 20 °C [4]

pH 6-8 (100 g/L in H₂O at 20 °C) [4]

logP (Octanol/Water Partition

Coefficient)
-2.17 to -2.47 [1]

Appearance
White to light yellow crystalline

solid or colorless liquid
[4]

Odor Mild almond-like [1][4]

Toxicological and Safety Data
Benzyltrimethylammonium chloride is classified as toxic if swallowed or in contact with skin,

and harmful if inhaled. It is also suspected of causing genetic defects and is harmful to aquatic

life with long-lasting effects.
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Parameter Value Species Route Source

LD₅₀ 250 mg/kg Rat Oral

LD₅₀ 300 mg/kg (ATE) - Dermal

LD₅₀ 500 mg/kg Rat Oral

LC₅₀ 1.5 mg/L (ATE) - Inhalation (4h)

Acute Oral

Lethality (100%)
1600 mg/kg Mouse Oral

Hazard Classifications:

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Acute Toxicity, Inhalation (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Germ Cell Mutagenicity (Category 2)[5]

Aquatic Chronic (Category 3)

Reactivity and Stability
Benzyltrimethylammonium chloride is stable under normal conditions and up to 135 °C,

above which it decomposes to form benzyl chloride and trimethylamine.[1] It is hygroscopic and

should be stored in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and strong bases.[6] When heated to decomposition, it emits toxic

fumes of hydrogen chloride and nitrogen oxides.[1][7]

Experimental Protocols and Methodologies

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC211860010&countryCode=US&language=en
https://www.benchchem.com/product/b145910?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylammonium-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5145041.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylammonium-chloride
https://www.spectrumchemical.com/media/sds/B1094_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Benzyltrimethylammonium Chloride
A common method for the synthesis of Benzyltrimethylammonium chloride involves the

reaction of benzyl chloride with trimethylamine. The following diagram illustrates a general

workflow for this synthesis.
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Synthesis Workflow

Reactants:
- Benzyl chloride
- Trimethylamine

- Solvent (e.g., ethanol or THF)

Reaction:
- Combine reactants in a flask.

- Stir at a controlled temperature (e.g., room temp to 50°C).

Work-up:
- Remove solvent in vacuo.

- Add a non-polar solvent (e.g., Et₂O) to precipitate the product.

Isolation:
- Filter the precipitate.

- Wash with a non-polar solvent.
- Dry under vacuum.

Product:
Benzyltrimethylammonium chloride
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Phase Transfer Catalysis Mechanism

Aqueous Phase
(contains Nucleophile⁻)

BTMAC⁺ in Aqueous Phase

BTMAC⁺ pairs with Nucleophile⁻

Organic Phase
(contains Substrate)

Reaction with Substrate

[BTMAC⁺Nucleophile⁻]
Ion Pair

Transport to Organic Phase

Nucleophile⁻ reacts

BTMAC⁺ returns to Aqueous Phase

Completes Catalytic Cycle
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Pharmacological Signaling

Benzyltrimethylammonium
Chloride (BTMAC)

Nicotinic Receptors

Agonist Activity
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Muscle Depolarization

Dose-dependent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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